3-(6-chloropyridin-2-yl)-3,3-difluoropropan-1-ol
Overview
Description
3-(6-Chloropyridin-2-yl)-3,3-difluoropropan-1-ol, also known as 3-chloro-2-fluoro-6-pyridinol, is an organic compound that is widely used in organic chemistry and pharmaceutical research due to its unique chemical structure. This compound is a colorless, odourless solid that can be synthesized in several different ways. It is a versatile compound that has many applications in scientific research, and is used in the synthesis of a variety of other compounds.
Scientific Research Applications
3-Chloro-2-fluoro-6-pyridinol has many applications in scientific research. It is used in the synthesis of a variety of compounds, including drugs, dyes, and other organic compounds. It is also used as a reagent in the synthesis of other compounds, such as 2-chloro-3-fluoropyridine, 2-fluoro-3-chloropyridine, and 3-(6-chloropyridin-2-yl)-3,3-difluoropropan-1-olluoropyridine. Additionally, this compound is used in the synthesis of other compounds that are used in the pharmaceutical industry, such as the antimalarial drug chloroquine.
Mechanism of Action
The mechanism of action of 3-(6-chloropyridin-2-yl)-3,3-difluoropropan-1-olluoro-6-pyridinol is not well understood, but it is believed to involve the formation of a cyclic intermediate, which is then converted to the desired product. This intermediate is formed through a nucleophilic substitution reaction, in which the chlorine atom of the 6-chloropyridine is replaced by the fluorine atom of the 2-fluoropropan-1-ol. The intermediate then undergoes a ring-closing reaction, forming the desired product.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(6-chloropyridin-2-yl)-3,3-difluoropropan-1-olluoro-6-pyridinol are not well understood. However, it is believed that this compound may have some antibacterial and antifungal properties. Additionally, it has been shown to have some anti-inflammatory and analgesic effects in animal studies.
Advantages and Limitations for Lab Experiments
3-Chloro-2-fluoro-6-pyridinol has several advantages for use in laboratory experiments. It is a relatively stable compound that is easy to synthesize and store. Additionally, it is relatively non-toxic and has low environmental impact. However, it can be difficult to control the reaction conditions for the synthesis of this compound, and it can be difficult to obtain a high yield.
Future Directions
There are several potential future directions for research involving 3-(6-chloropyridin-2-yl)-3,3-difluoropropan-1-olluoro-6-pyridinol. One potential direction is to further investigate the biochemical and physiological effects of this compound. Additionally, research could be conducted to explore potential new applications for this compound, such as in the synthesis of new drugs or dyes. Finally, research could be conducted to develop more efficient methods for the synthesis of this compound, as well as methods to increase the yield of the reaction.
Synthesis Methods
3-Chloro-2-fluoro-6-pyridinol can be synthesized in several different ways. The most common method is the reaction between 6-chloropyridine and 2-fluoropropan-1-ol. This reaction is carried out in anhydrous conditions, with a catalyst such as pyridine or triethylamine, and yields a product with a yield of over 80%. Another method is the reaction between 6-chloropyridine and 3-chloropropan-1-ol, which yields a product with a yield of over 90%. Finally, 3-(6-chloropyridin-2-yl)-3,3-difluoropropan-1-olluoro-6-pyridinol can be synthesized by the reaction between 2-fluoropropan-1-ol and 3-chloropropan-1-ol, which yields a product with a yield of over 95%.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(6-chloropyridin-2-yl)-3,3-difluoropropan-1-ol involves the conversion of 6-chloropyridine to 6-chloro-2-pyridone, followed by the reaction of 6-chloro-2-pyridone with 3,3-difluoropropene to form 3-(6-chloropyridin-2-yl)-3,3-difluoropropan-1-ol.", "Starting Materials": [ "6-chloropyridine", "3,3-difluoropropene", "Sodium hydride (NaH)", "Dimethylformamide (DMF)", "Acetic acid", "Hydrochloric acid (HCl)", "Sodium hydroxide (NaOH)", "Ethanol" ], "Reaction": [ "Step 1: Conversion of 6-chloropyridine to 6-chloro-2-pyridone", "React 6-chloropyridine with NaH in DMF to form the sodium salt of 6-chloropyridine", "Add acetic acid to the reaction mixture to protonate the salt and form 6-chloropyridinium acetate", "Heat the reaction mixture to 150°C to form 6-chloro-2-pyridone", "Step 2: Reaction of 6-chloro-2-pyridone with 3,3-difluoropropene", "Dissolve 6-chloro-2-pyridone in ethanol", "Add 3,3-difluoropropene to the reaction mixture", "Add NaOH to the reaction mixture to neutralize the HCl produced during the reaction", "Heat the reaction mixture to 80°C for 24 hours to form 3-(6-chloropyridin-2-yl)-3,3-difluoropropan-1-ol", "Purify the product by column chromatography using a mixture of ethyl acetate and hexanes as the eluent" ] } | |
CAS RN |
2229446-91-5 |
Product Name |
3-(6-chloropyridin-2-yl)-3,3-difluoropropan-1-ol |
Molecular Formula |
C8H8ClF2NO |
Molecular Weight |
207.6 |
Purity |
95 |
Origin of Product |
United States |
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